2034360-23-9 Price
This page is the exclusive Price page for 2034360-23-9.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
3-[1-(cyclopropanecarbonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
C11H14N2O4
238.239862918854
5551569
3-[1-(cyclopropanecarbonyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Life Chemicals | F6474-0503-2μmol | lifechemical | 90%+ | 2μl | $57.0 | 05 Jul. 2023 | |
| Life Chemicals | F6474-0503-5μmol | lifechemical | 90%+ | 5μl | $63.0 | 05 Jul. 2023 | |
| Life Chemicals | F6474-0503-10μmol | lifechemical | 90%+ | 10μl | $69.0 | 05 Jul. 2023 | |
| Life Chemicals | F6474-0503-1mg | lifechemical | 90%+ | 1mg | $54.0 | 05 Jul. 2023 | |
| Life Chemicals | F6474-0503-2mg | lifechemical | 90%+ | 2mg | $59.0 | 05 Jul. 2023 | |
| Life Chemicals | F6474-0503-3mg | lifechemical | 90%+ | 3mg | $63.0 | 05 Jul. 2023 | |
| Life Chemicals | F6474-0503-4mg | lifechemical | 90%+ | 4mg | $66.0 | 05 Jul. 2023 | |
| Life Chemicals | F6474-0503-5mg | lifechemical | 90%+ | 5mg | $69.0 | 05 Jul. 2023 | |
| Life Chemicals | F6474-0503-10mg | lifechemical | 90%+ | 10mg | $79.0 | 05 Jul. 2023 |
Recommended suppliers
Yunnanjiuzhen
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
烟台朗裕新材料科技有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises